Cas no 1805118-79-9 (2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile
• CAS No: 1805118-79-9
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4922486
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile

• Inchi： 1S/C8H5F3N2/c9-5-3-6(1-2-12)13-7(4-5)8(10)11/h3-4,8H,1H2
• InChI Key： IZGDVQIIHODYQW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile

2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile: A Comprehensive Overview

The compound 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile (CAS No. 1805118-79-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorinated substituents and an acetonitrile group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial applications.

The pyridine ring serves as the central framework of this compound, providing a rigid and planar structure. The difluoromethyl group attached at the 2-position introduces electron-withdrawing effects, which enhance the reactivity of the molecule in various chemical reactions. Additionally, the fluoro substituent at the 4-position further modulates the electronic properties of the pyridine ring, making it more susceptible to nucleophilic or electrophilic attacks depending on the reaction conditions. The acetonitrile group at the 6-position adds another layer of functionality, enabling this compound to participate in a wide range of synthetic transformations.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile as a versatile building block in organic synthesis. Researchers have demonstrated its ability to undergo various reactions, such as nucleophilic substitution, Michael addition, and cycloaddition reactions, with high efficiency and selectivity. These findings underscore its importance in the development of complex molecular architectures for drug discovery and materials science.

In terms of pharmaceutical applications, this compound has shown promise as a lead molecule for designing novel bioactive agents. Its fluorinated substituents contribute to improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability. Recent research has explored its potential as an inhibitor of key enzymes involved in various disease pathways, including cancer and inflammatory disorders. These studies have provided valuable insights into its therapeutic potential and guided further optimization efforts.

The synthesis of 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile involves a multi-step process that combines advanced synthetic techniques with precise control over reaction conditions. The starting material is typically derived from a pyridine derivative, which undergoes fluorination at specific positions to introduce the desired substituents. Subsequent steps involve the introduction of the acetonitrile group through nucleophilic substitution or other suitable methods. The overall synthesis process requires meticulous optimization to ensure high yields and purity of the final product.

From an environmental perspective, understanding the fate and behavior of 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies have revealed that the compound undergoes rapid transformation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological implications.

In conclusion, 2-(Difluoromethyl)-4-fluoropyridine-6-acetonitrile (CAS No. 1805118-79-9) is a highly functionalized organic compound with diverse applications across multiple disciplines. Its unique structure enables it to participate in a wide range of chemical reactions, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.